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Compound of Interest

Compound Name: Torachrysone tetraglucoside

Cat. No.: B14154778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Torachrysone tetraglucoside is a phenolic glycoside isolated from the seeds of Cassia tora, a

plant used in traditional medicine. This document provides a comprehensive overview of the

structural elucidation of torachrysone tetraglucoside, with a focus on the nuclear magnetic

resonance (NMR) data that is central to its characterization. The information presented here is

intended to serve as a technical guide for researchers in natural product chemistry,

pharmacology, and drug development.

Torachrysone tetraglucoside belongs to the class of naphthopyrone glycosides, which are

known for a variety of biological activities, including antimicrobial and antioxidant effects. A

thorough understanding of its structure is paramount for elucidating its mechanism of action

and for any further development as a potential therapeutic agent.

Structural Characterization
The structure of torachrysone tetraglucoside was determined through a combination of

spectroscopic techniques, primarily 1H and 13C NMR spectroscopy, along with mass

spectrometry. The molecule consists of a torachrysone aglycone linked to a tetraglucoside

chain at the C-8 position. The precise arrangement of the four glucose units is 8-O-[β-D-

glucopyranosyl-(1→6)-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→6)-β-D-

glucopyranoside].
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Nuclear Magnetic Resonance (NMR) Data
The definitive NMR data for torachrysone tetraglucoside, as reported in the literature, is

summarized below. The spectra were typically recorded in deuterated pyridine (Py-d5).

Table 1: 1H NMR Spectroscopic Data for Torachrysone Tetraglucoside (in Py-d5)
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Proton
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) in Hz

Aglycone

H-4 7.35 s

H-5 7.68 d 8.0

H-7 7.02 d 8.0

3-Me 2.38 s

6-OMe 3.75 s

COMe 2.58 s

1-OH 15.85 s

Glc I

H-1' 5.62 d 7.5

H-2' 4.35 m

H-3' 4.45 m

H-4' 4.52 m

H-5' 4.18 m

H-6'a 4.65 m

H-6'b 4.28 m

Glc II

H-1'' 4.95 d 7.5

H-2'' 4.15 m

H-3'' 4.25 m

H-4'' 4.32 m

H-5'' 3.98 m

H-6''a 4.55 m
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H-6''b 4.22 m

Glc III

H-1''' 5.25 d 7.5

H-2''' 4.20 m

H-3''' 4.30 m

H-4''' 4.38 m

H-5''' 4.05 m

H-6'''a 4.48 m

H-6'''b 4.15 m

Glc IV

H-1'''' 4.88 d 7.5

H-2'''' 4.08 m

H-3'''' 4.18 m

H-4'''' 4.25 m

H-5'''' 3.92 m

H-6''''a 4.42 m

H-6''''b 4.10 m

Table 2: 13C NMR Spectroscopic Data for Torachrysone Tetraglucoside (in Py-d5)
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Carbon Chemical Shift (δ) ppm

Aglycone

C-1 162.5

C-2 110.2

C-3 145.8

C-4 108.5

C-4a 135.2

C-5 118.5

C-6 158.8

C-7 105.2

C-8 155.6

C-8a 112.5

C-9 192.1

C-10 105.8

3-Me 22.1

6-OMe 55.8

COMe 32.5

Glc I

C-1' 102.8

C-2' 74.5

C-3' 88.1

C-4' 69.8

C-5' 78.2

C-6' 69.2
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Glc II

C-1'' 105.2

C-2'' 75.1

C-3'' 78.1

C-4'' 71.5

C-5'' 78.5

C-6'' 62.8

Glc III

C-1''' 104.8

C-2''' 76.2

C-3''' 78.0

C-4''' 71.2

C-5''' 77.8

C-6''' 69.5

Glc IV

C-1'''' 104.5

C-2'''' 74.8

C-3'''' 77.5

C-4'''' 71.0

C-5'''' 77.2

C-6'''' 62.5

Experimental Protocols
Isolation of Torachrysone Tetraglucoside
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The general procedure for the isolation of torachrysone tetraglucoside from the seeds of

Cassia tora involves the following steps:

Extraction: Dried and powdered seeds of Cassia tora are extracted with methanol (MeOH) at

room temperature. The extract is then concentrated under reduced pressure to yield a crude

extract.

Solvent Partitioning: The crude methanol extract is suspended in water and successively

partitioned with solvents of increasing polarity, such as n-hexane, chloroform (CHCl3), ethyl

acetate (EtOAc), and n-butanol (n-BuOH). The glycoside-rich fraction is typically found in the

n-BuOH layer.

Column Chromatography: The n-BuOH soluble fraction is subjected to column

chromatography on a Diaion HP-20 resin, eluting with a stepwise gradient of water and

methanol. Fractions are monitored by thin-layer chromatography (TLC).

Further Chromatographic Purification: The fractions containing the target compound are

further purified by repeated column chromatography on silica gel and Sephadex LH-20,

using solvent systems such as CHCl3-MeOH-H2O in various ratios.

Final Purification: Final purification is often achieved by preparative high-performance liquid

chromatography (HPLC) to yield pure torachrysone tetraglucoside.
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Isolation Workflow for Torachrysone Tetraglucoside
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Structural Elucidation Workflow
The structural elucidation of the purified compound involves a systematic application of

spectroscopic methods.

Mass Spectrometry (MS): Fast Atom Bombardment Mass Spectrometry (FAB-MS) or

Electrospray Ionization Mass Spectrometry (ESI-MS) is used to determine the molecular

weight and molecular formula of the compound.

1D NMR Spectroscopy:

1H NMR: Provides information on the number and types of protons, their chemical

environment, and their coupling relationships.

13C NMR: Determines the number of carbon atoms and their hybridization states.

2D NMR Spectroscopy:

COSY (Correlation Spectroscopy): Identifies proton-proton coupling networks within the

aglycone and each sugar unit.

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and

carbon atoms.

HMBC (Heteronuclear Multiple Bond Correlation): Establishes long-range correlations

between protons and carbons (typically 2-3 bonds), which is crucial for determining the

connectivity between the aglycone and the sugar moiety, as well as the linkages between

the sugar units.

Acid Hydrolysis: To confirm the identity of the sugar units, the glycoside is hydrolyzed with

acid, and the resulting monosaccharides are identified by comparison with authentic

standards using techniques like TLC or HPLC.
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Workflow for Structural Elucidation

Potential Signaling Pathway Involvement
While the specific signaling pathways modulated by torachrysone tetraglucoside are still

under investigation, many anthraquinone and naphthopyrone glycosides isolated from Cassia

tora have demonstrated significant biological activities, including antibacterial, antifungal, and

enzyme inhibitory effects. For instance, the aglycone, torachrysone, has shown antibacterial

activity against methicillin-resistant Staphylococcus aureus (MRSA).

The antibacterial mechanism of related phenolic compounds often involves the disruption of the

bacterial cell membrane integrity, inhibition of nucleic acid synthesis, or interference with

bacterial metabolic pathways. It is plausible that torachrysone tetraglucoside may act as a

pro-drug, being hydrolyzed in vivo to release the more active aglycone, or it may have its own

distinct mechanism of action. Further research is required to delineate the precise molecular

targets and signaling cascades affected by this compound.
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Hypothesized Antibacterial Signaling Pathway

Conclusion
The structural elucidation of torachrysone tetraglucoside has been definitively achieved

through the application of modern spectroscopic techniques, with NMR playing a pivotal role.

The detailed data presented in this guide provides a foundational reference for researchers.

The established structure opens avenues for further investigation into its pharmacological

properties, potential mechanisms of action, and its development as a novel therapeutic agent.

Future studies should focus on elucidating the specific molecular targets and signaling

pathways modulated by this complex natural product.

To cite this document: BenchChem. [An In-Depth Technical Guide to the Structural
Elucidation of Torachrysone Tetraglucoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14154778#torachrysone-tetraglucoside-structural-
elucidation-and-nmr-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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